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Compound of Interest

Compound Name: GZD856

Cat. No.: B3027246

For immediate reference, it is critical to note that a specific, publicly available Safety Data
Sheet (SDS) for GZD856, outlining official disposal procedures, could not be located. The
following guidance is based on standard laboratory practices for potent research-grade
compounds and information available for structurally related chemicals. Researchers,
scientists, and drug development professionals must consult their institution's Environmental
Health and Safety (EHS) department and request the official SDS from the supplier before
handling or disposing of this compound.

GZD856 is a potent, orally active inhibitor of PDGFRao/ and Bcr-Abl, including the T315I
mutant, with significant anti-tumor activity.[1][2][3][4] Due to its biological potency, proper
handling and disposal are paramount to ensure personnel safety and environmental protection.
This guide provides essential safety information and a general framework for the operational
planning of GZD856 disposal.

Essential Safety and Handling Precautions

Prior to any handling or disposal procedures, it is crucial to adhere to the following safety
measures:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and chemical-resistant gloves.

o Ventilation: Handle GZD856 in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of any dust or aerosols.
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» Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In case of
accidental contact, rinse the affected area thoroughly with water and seek medical attention.

» Spill Management: Have a spill kit readily available. In the event of a spill, absorb the
material with an inert absorbent, collect it in a sealed container, and treat it as hazardous
waste.

General Disposal Procedures for Research-Grade
Compounds

In the absence of a specific SDS for GZD856, the following general, step-by-step procedure for
the disposal of potent research chemicals should be followed, always in accordance with local
and institutional regulations:

» Waste Identification and Segregation:

o All materials contaminated with GZD856, including unused compound, solutions,
contaminated labware (e.g., pipette tips, vials), and PPE, must be treated as hazardous
chemical waste.

o Segregate GZD856 waste from other chemical waste streams unless explicitly permitted
by your EHS department.

» Containerization:
o Collect all solid waste in a clearly labeled, sealable, and chemically resistant container.

o Collect liquid waste in a separate, labeled, and leak-proof container. Avoid overfilling
containers.

e Labeling:

o Label the waste container clearly with "Hazardous Waste," the full chemical name
("GZD856"), and any known hazard classifications (e.g., "Potent Compound,” "Toxic").

o Storage:
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o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area, away from incompatible materials.

o Arrangement for Pickup:

o Contact your institution's EHS department to arrange for the collection and disposal of the
hazardous waste. Do not attempt to dispose of GZD856 down the drain or in regular trash.

Chemical and Physical Properties of GZD856

A summary of the available quantitative data for GZD856 is presented below for easy

reference.

Property Value Source
Molecular Formula C29H27F3N60O [5]
Molecular Weight 532.56 g/mol [5]

CAS Number 1257628-64-0 [1][5]
Solubility DMSO: 250 mg/mL (ultrasonic)  [5]

IC50 (PDGFRO) 68.6 NM [1][3][5]
IC50 (PDGFRP) 136.6 nM [1][3][5]
IC50 (Ber-Abl) 19.9 nM [1][2][5]
IC50 (Ber-Abl T3151) 15.4 nM [1][21[5]

Experimental Protocols: A Framework for Safe
Disposal

While specific experimental protocols for the disposal of GZD856 are not available, a
procedural workflow for the risk assessment and management of a novel research chemical is
a critical experimental step.
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GZD856 Disposal Risk Assessment and Management Workflow.
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Visualizing the Mechanism of Action: Signaling
Pathway Inhibition

Understanding the biological targets of GZD856 is crucial for appreciating its potential hazards.
GZD856 is a potent inhibitor of the PDGFR and Bcr-Abl signaling pathways, which are critical
drivers in certain cancers.[1][2][3][6]

PDGFR Pathway

Cell Growth &
Survival

ERK1/2

Bcr-Abl Pathway

PDGFRa/B
Inhibits_I§

/

GZD856

1 Ber-Abl
(incl. T315I)

Leukemic Cell
Proliferation

Click to download full resolution via product page

GZD856 Inhibition of PDGFR and Bcr-Abl Signaling Pathways.

In conclusion, while a specific disposal protocol for GZD856 is not readily available, a
conservative approach treating it as a potent, hazardous compound is the most prudent course
of action. Always prioritize safety, adhere to institutional guidelines, and consult with your EHS
department to ensure proper and compliant disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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